Cas no 118001-73-3 (4-[(pyridin-4-yl)methoxy]benzaldehyde)

• Product Name: 4-[(pyridin-4-yl)methoxy]benzaldehyde
• CAS No: 118001-73-3
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 2106711
• Update Time: 2025-05-21

4-[(pyridin-4-yl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(pyridin-4-ylmethoxy)benzaldehyde
• 4-(pyridin-4-ylmethoxy)-benzaldehyde
• 4-[(pyridin-4-yl)methoxy]benzaldehyde

• Inchi： 1S/C13H11NO2/c15-9-11-1-3-13(4-2-11)16-10-12-5-7-14-8-6-12/h1-9H,10H2
• InChI Key： NJWQYDUYMAMRAT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CC1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.191±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 111-115 ºC (ethanol )
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-[(pyridin-4-yl)methoxy]benzaldehyde

Comprehensive Overview of 4-[(pyridin-4-yl)methoxy]benzaldehyde (CAS No. 118001-73-3)

4-[(pyridin-4-yl)methoxy]benzaldehyde is a versatile organic compound with significant applications in pharmaceutical research, material science, and chemical synthesis. Its unique molecular structure, featuring a pyridine ring linked to a benzaldehyde moiety via an ether bridge, makes it a valuable intermediate for designing novel drugs and functional materials. With the growing interest in heterocyclic compounds and aldehyde derivatives, this compound has garnered attention for its potential in medicinal chemistry and catalysis.

The compound's CAS No. 118001-73-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Researchers are particularly interested in its role as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery and antibiotic resistance research. Its electron-rich pyridine and reactive aldehyde group enable diverse chemical modifications, catering to demands for customized molecular scaffolds.

In material science, 4-[(pyridin-4-yl)methoxy]benzaldehyde is explored for metal-organic frameworks (MOFs) and luminescent materials, addressing the surge in queries about smart materials and energy storage solutions. Its π-conjugated system enhances optoelectronic properties, making it a candidate for organic LEDs (OLEDs) and sensors. This aligns with the global push for sustainable technologies and green chemistry.

Synthetic methodologies for this compound often involve nucleophilic substitution or cross-coupling reactions, topics highly searched in organic synthesis forums. Optimization of its production is critical for cost-effective scaling, a concern frequently raised in industrial chemistry discussions. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for purity verification, reflecting the emphasis on quality control in regulatory submissions.

Environmental and safety profiles of 4-[(pyridin-4-yl)methoxy]benzaldehyde are also trending topics, with searches focusing on biodegradability and workplace handling guidelines. While not classified as hazardous, proper laboratory practices are advised to mitigate risks associated with aldehyde reactivity. This compound exemplifies the balance between innovation and safety in modern chemistry.

In summary, CAS No. 118001-73-3 represents a bridge between academic research and industrial applications, answering key questions in drug design, material innovation, and process chemistry. Its adaptability to click chemistry and bioorthogonal reactions further solidifies its position in cutting-edge science, resonating with today’s multidisciplinary research demands.